Cas no 70728-93-7 (2,2'-Dibromo-4,4'-di-tert-butyl-1,1'-biphenyl)

• Product Name: 2,2'-Dibromo-4,4'-di-tert-butyl-1,1'-biphenyl
• CAS No: 70728-93-7
• MF: C₂₀H₂₄Br₂
• MW: 424.212564468384
• MDL: MFCD20921697
• CID: 820279
• PubChem ID: 12541265
• Update Time: 2025-10-28

2,2'-Dibromo-4,4'-di-tert-butyl-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,2'-Dibromo-4,4'-di-tert-butyl-1,1'-biphenyl
• 2,2'-Dibrom-4,4'-di-tert-butylbiphenyl
• 2,2'-dibromo-4,4'-bis(t-butyl)biphenyl
• 2,2'-dibromo-4,4'-di(t-butyl)biphenyl
• 2,2'-dibromo-4,4'-di-t-butylbiphenyl
• 2,2'-Dibromo-4,4'-di-tert-butylbiphenyl
• 2,2'-DIBROMO-4,4'-DI-TERT-BUTYL-BIPHENYL
• 2,2'-dibromo-4,4'-tert-butylbiphenyl
• 4,4'-di-tert-butyl-2,2'-dibromobiphenyl
• AK1
• ANW-71083
• CTK8C4120
• CX1322
• KB-224837
• SureCN6253463
• AS-66813
• MFCD20921697
• 70728-93-7
• CS-0171687
• AKOS016008097
• 2-bromo-1-(2-bromo-4-tert-butylphenyl)-4-tert-butylbenzene
• A914152
• 1,1'-Biphenyl, 2,2'-dibromo-4,4'-bis(1,1-dimethylethyl)-
• VCA72893
• DTXSID30501858
• SCHEMBL6253463

• MDL： MFCD20921697
• Inchi： 1S/C20H24Br2/c1-19(2,3)13-7-9-15(17(21)11-13)16-10-8-14(12-18(16)22)20(4,5)6/h7-12H,1-6H3
• InChI Key： GOLHJMJCRFQWNY-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C1C=CC(=CC=1Br)C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 424.02243g/mol
• Monoisotopic Mass: 422.02448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.3
• Topological Polar Surface Area: 0Ų

2,2'-Dibromo-4,4'-di-tert-butyl-1,1'-biphenyl Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls

Additional information on 2,2'-Dibromo-4,4'-di-tert-butyl-1,1'-biphenyl

Professional Introduction to 2,2'-Dibromo-4,4'-di-tert-butyl-1,1'-biphenyl (CAS No. 70728-93-7)

2,2'-Dibromo-4,4'-di-tert-butyl-1,1'-biphenyl, identified by the Chemical Abstracts Service Number (CAS No.) 70728-93-7, is a specialized organic compound that has garnered significant attention in the field of advanced materials and chemical research. This biphenyl derivative is characterized by its brominated and tert-butyl-substituted structure, which imparts unique electronic and steric properties, making it a valuable candidate for various industrial and academic applications.

The molecular structure of 2,2'-Dibromo-4,4'-di-tert-butyl-1,1'-biphenyl consists of two phenyl rings connected by a central bridge, with bromine atoms and tert-butyl groups strategically positioned. This configuration enhances the compound's stability and reactivity, enabling its use in a wide range of chemical processes. The presence of bromine atoms makes it particularly useful in cross-coupling reactions, such as Suzuki-Miyaura couplings, which are pivotal in the synthesis of complex organic molecules.

In recent years, research has highlighted the potential of 2,2'-Dibromo-4,4'-di-tert-butyl-1,1'-biphenyl as a building block in the development of advanced materials. Its brominated structure facilitates the introduction of additional functional groups through palladium-catalyzed reactions, allowing for the creation of tailored polymers and liquid crystals. These materials exhibit enhanced thermal stability and optical properties, making them suitable for applications in optoelectronics and display technologies.

One of the most notable applications of CAS No. 70728-93-7 is in the field of organic semiconductors. The biphenyl core provides an effective conjugated system, while the bulky tert-butyl groups reduce intermolecular interactions, leading to improved charge transport properties. This has led to its incorporation into organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs), where it demonstrates superior performance compared to other biphenyl derivatives.

Recent studies have also explored the use of 2,2'-Dibromo-4,4'-di-tert-butyl-1,1'-biphenyl in photodynamic therapy (PDT). The bromine atoms can be selectively excited by light sources, generating reactive oxygen species that can target and destroy cancer cells. This approach has shown promise in preclinical trials for treating various types of malignancies without significant side effects on healthy tissues.

The synthesis of CAS No. 70728-93-7 involves a multi-step process that begins with the bromination of biphenyl followed by selective tert-butylation. Advanced catalytic methods have been developed to improve yield and purity, ensuring that the final product meets stringent industrial standards. These synthetic advancements have enabled large-scale production, making the compound more accessible for research and commercial applications.

The versatility of 2,2'-Dibromo-4,4'-di-tert-butyl-1,1'-biphenyl extends to its role as an intermediate in pharmaceutical synthesis. While not directly used as a therapeutic agent itself, its structural features allow for easy modification into bioactive molecules. Researchers have leveraged its framework to develop novel drugs with enhanced efficacy and reduced toxicity. This underscores its importance in medicinal chemistry and drug discovery.

In conclusion,CAS No. 70728-93-7 represents a cornerstone compound in modern chemical research. Its unique structural attributes enable diverse applications across multiple industries, from advanced materials to pharmaceuticals. As scientific understanding evolves,2,2'-Dibromo-4,4'-di-tert-butyl-1,1'-biphenyl is poised to play an even greater role in shaping future innovations.